Cas no 24578-06-1 (3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3S,4S)-)

• Product Name: 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3S,4S)-
• CAS No: 24578-06-1
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 260347
• PubChem ID: 451994
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3S,4S)-
• (2R,3S,4S)-2-[(1R)-1,2-dihydroxyethyl]pyrrolidine-3,4-diol
• 24578-06-1
• 1,4-Dideoxy-1,4-imino-D-glucitol
• 3,4-Pyrrolidinediol, 2-((1S)-1,2-dihydroxyethyl)-, (2R,3S,4S)-
• Glucofuranose, 4-amino-1,4-dideoxy-, D-

• Inchi： 1S/C6H13NO4/c8-2-4(10)5-6(11)3(9)1-7-5/h3-11H,1-2H2/t3-,4-,5+,6+/m0/s1
• InChI Key： RVNSAAIWCWTCTJ-UNTFVMJOSA-N
• SMILES： O[C@@H]1[C@H](CN[C@@H]1[C@H](CO)O)O

Computed Properties

• Exact Mass: 163.08449
• Monoisotopic Mass: 163.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93A^2
• XLogP3: -2.3

Experimental Properties

• Density: 1.492
• Boiling Point: 448.6°Cat760mmHg
• Flash Point: 258°C
• Refractive Index: 1.597
• PSA: 92.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines